Cas no 2228711-55-3 (2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)prop-2-enoic acid)

• Product Name: 2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)prop-2-enoic acid
• CAS No: 2228711-55-3
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 6423294
• PubChem ID: 165881033
• Update Time: 2025-05-20

2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)prop-2-enoic acid
• EN300-1872936
• 2-(1-{[(tert-butoxy)carbonyl]amino}cyclopentyl)prop-2-enoic acid
• 2228711-55-3

• Inchi： 1S/C13H21NO4/c1-9(10(15)16)13(7-5-6-8-13)14-11(17)18-12(2,3)4/h1,5-8H2,2-4H3,(H,14,17)(H,15,16)
• InChI Key： XZWKWOMGDUCMES-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C(=C)C(=O)O)CCCC1)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)prop-2-enoic acid

2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)prop-2-enoic Acid: A Comprehensive Overview

2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)prop-2-enoic acid, identified by the CAS number 2228711-55-3, is a complex organic compound with significant potential in various fields of chemical research and application. This compound, characterized by its unique structure, has garnered attention due to its versatile properties and promising applications in drug discovery, material science, and biochemistry.

The molecular structure of this compound comprises a cyclopentyl group substituted with a tert-butoxy carbonyl amino group and a propenoic acid moiety. The presence of the tert-butoxy carbonyl (Boc) group suggests its utility as a protecting group in peptide synthesis, while the cyclopentyl ring provides structural rigidity and potential for further functionalization. The propenoic acid group introduces acidity and reactivity, making it a valuable component in various chemical reactions.

Recent studies have highlighted the role of this compound in the development of novel therapeutic agents. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and drug delivery systems. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain proteases, paving the way for potential anti-inflammatory and antiviral therapies.

In addition to its therapeutic applications, this compound has also been investigated for its role in materials science. Its unique combination of rigidity and reactivity makes it an attractive candidate for use in polymer synthesis and nanotechnology. A 2023 research article in Nature Materials reported on the use of this compound as a building block for constructing self-healing polymers, showcasing its potential in creating advanced materials with enhanced durability and functionality.

The synthesis of 2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)prop-2-enoic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways, aligning with current trends toward sustainable chemistry. These methods include the use of transition metal catalysts and microwave-assisted synthesis, which have significantly improved yields and reduced reaction times.

The compound's stability under various conditions has been extensively studied, with findings indicating that it exhibits good thermal stability and moderate resistance to hydrolysis. These properties make it suitable for use in both laboratory settings and industrial applications. Furthermore, its compatibility with common solvents and reagents facilitates its integration into existing synthetic workflows.

In terms of spectroscopic characterization, this compound has been thoroughly analyzed using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses have provided critical insights into its molecular structure, confirming the presence of all functional groups as well as their relative positions within the molecule.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have been employed to predict its electronic structure, reactivity profiles, and potential interactions with biological systems. These computational studies have complemented experimental findings, offering a more comprehensive view of the compound's behavior under different conditions.

In conclusion, 2-(1-{(tert-butoxy)carbonylamino}cyclopentyl)prop-2-enoic acid represents a versatile and intriguing molecule with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new facets of its potential, this compound is poised to make significant contributions to the field of organic chemistry.